![molecular formula C7H15Cl2F3N2 B7453866 N-(2,2,2-Trifluoroethyl)piperidin-4-amine 2hcl](/img/structure/B7453866.png)
N-(2,2,2-Trifluoroethyl)piperidin-4-amine 2hcl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,2,2-Trifluoroethyl)piperidin-4-amine 2hcl is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFEPA and has a molecular formula of C8H16F3N2.
Mechanism of Action
The mechanism of action of TFEPA is not fully understood, but it is believed to act as a modulator of neurotransmitters such as dopamine and serotonin. TFEPA has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
TFEPA has been found to have various biochemical and physiological effects in the body. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. TFEPA has also been found to have antioxidant properties, which may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using TFEPA in lab experiments is its potential therapeutic effects. TFEPA has been shown to have potential applications in various fields of scientific research such as medicinal chemistry, neuroscience, and biochemistry. However, one of the limitations of using TFEPA in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of TFEPA in humans.
Future Directions
There are several future directions for research on TFEPA. One of the future directions is to investigate the potential therapeutic effects of TFEPA in the treatment of various diseases such as Alzheimer's disease and schizophrenia. Another future direction is to study the structure and function of proteins using TFEPA. Additionally, further studies are needed to determine the safety and efficacy of TFEPA in humans.
Synthesis Methods
The synthesis of TFEPA involves the reaction of piperidine with 2,2,2-trifluoroethylamine hydrochloride. The reaction is carried out in the presence of a catalyst such as palladium on carbon. The resulting product is then purified using various techniques such as recrystallization and column chromatography.
Scientific Research Applications
TFEPA has been found to have potential applications in various fields of scientific research such as medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, TFEPA has been used to develop new drugs for the treatment of various diseases such as Alzheimer's disease and schizophrenia. In neuroscience, TFEPA has been used to study the role of neurotransmitters such as dopamine and serotonin in the brain. In biochemistry, TFEPA has been used to study the structure and function of proteins.
Properties
IUPAC Name |
N-(2,2,2-trifluoroethyl)piperidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F3N2.2ClH/c8-7(9,10)5-12-6-1-3-11-4-2-6;;/h6,11-12H,1-5H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQMZYCKRZPJJPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NCC(F)(F)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15Cl2F3N2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.11 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.